Cas no 7304-35-0 ((E)-N-(4-fluorophenyl)methylidenehydroxylamine)

(E)-N-(4-fluorophenyl)methylidenehydroxylamine Properties

Names and Identifiers

• Benzaldehyde, 4-fluoro-, oxime, (E)-
• (E)-4-Fluorobenzaldehydeoxime
• (E)-N-(4-fluorophenyl)methylidenehydroxylamine
• N-[(4-fluorophenyl)methylidene]hydroxylamine
• 4-Fluorobenzaldehyde oxime, Z-
• 7304-35-0
• (E)-p-Fluorobenzaldehyde oxime
• FSKSLWXDUJVTHE-WEVVVXLNSA-
• 4-Fluorobenzaldehyde oxime
• MS-8951
• 4-Fluorobenzaldehydeoxime
• FSKSLWXDUJVTHE-UITAMQMPSA-N
• (Z)-N-[(4-FLUOROPHENYL)METHYLIDENE]HYDROXYLAMINE
• p-fluorobenzaldoxime
• (Z)-4-fluoro-benzaldehyde oxime
• R4E5N38TPU
• MFCD00133101
• AKOS025310432
• (1E)-4-fluorobenzaldehyde oxime
• Benzaldehyde, 4-fluoro-, oxime, [C(E)]-
• (NE)-N-[(4-fluorophenyl)methylidene]hydroxylamine
• CS-B1571
• (E)-4-fluorobenzaldehyde oxime
• Z49568341
• LS-13259
• Benzaldehyde, 4-fluoro-, oxime, (c(E))-
• CHEMBL2420346
• AKOS001042400
• UNII-3WAW4H2CAE
• NS00043000
• 459-23-4
• [C(E)]-4-Fluorobenzaldehyde oxime
• (c(E))-4-Fluorobenzaldehyde oxime
• EINECS 209-628-1
• A832063
• p-Fluorobenzaldehyde oxime
• Benzaldehyde,p-fluoro-,oxime
• 4-Fluorobenzaldehyde oxime #
• 4-Fluorobenzaldoxime
• (E)-N-[(4-FLUOROPHENYL)METHYLIDENE]HYDROXYLAMINE
• ANTI-4-FLUOROBENZALDOXIME
• 3WAW4H2CAE
• EN300-15683
• syn-p-Fluorobenzaldehyde oxime
• 588-95-4
• (Z)-p-Fluorobenzaldehyde oxime
• UNII-R4E5N38TPU
• SCHEMBL203663
• InChI=1/C7H6FNO/c8-7-3-1-6(2-4-7)5-9-10/h1-5,10H/b9-5+
• F3147-4338
• DTXSID201298909
• (E)-1-(4-fluorophenyl)-N-hydroxymethanimine
• [C(Z)]-4-Fluorobenzaldehyde oxime
• STK519461
• +Expand

• MDL： MFCD00133101
• InChIKey： FSKSLWXDUJVTHE-WEVVVXLNSA-N
• Inchi： InChI=1S/C7H6FNO/c8-7-3-1-6(2-4-7)5-9-10/h1-5,10H/b9-5+
• SMILES： C1=C(C=CC(=C1)F)/C=N/O

Computed Properties

• Exact Mass: 139.043341977g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 139.043341977g/mol
• Heavy Atom Count: 10
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 32.6Ų